Cas no 6712-10-3 ( )

• Product Name: &nbsp
• CAS No: 6712-10-3
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 965412
• PubChem ID: 298877
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• SureCN7824358; 10-Oxo-10-phenyl-decansaeure; NSC171229; CTK2F8402; AC1L6TS9; 9-Benzoylnonanoic acid; 10-oxo-10-phenyl-decanoic acid; 9-Oxo-9-phenyl-nonan-carbonsaeure-(1);
• DTXSID80305601
• SCHEMBL7824358
• 6712-10-3
• 9-Benzoylnonanoic acid
• NSC-171229
• AKOS024338637
• 10-oxo-10-phenyldecanoic acid
• NSC171229
•  

• Inchi： 1S/C16H22O3/c17-15(14-10-6-5-7-11-14)12-8-3-1-2-4-9-13-16(18)19/h5-7,10-11H,1-4,8-9,12-13H2,(H,18,19)
• InChI Key： KZXDTTMFTKLRDV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 262.15696
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 4.07470